Cas no 64468-89-9 (2-Oxazolidinone, 5-ethyl-5-methyl-)

• Product Name: 2-Oxazolidinone, 5-ethyl-5-methyl-
• CAS No: 64468-89-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1679395
• Update Time: 2024-09-03

2-Oxazolidinone, 5-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-ethyl-5-methyl-

• Inchi： 1S/C6H11NO2/c1-3-6(2)4-7-5(8)9-6/h3-4H2,1-2H3,(H,7,8)
• InChI Key： VKEBHHZWWJHLRI-UHFFFAOYSA-N
• SMILES： O1C(CC)(C)CNC1=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 280.1±7.0 °C(Predicted)
• PSA: 38.33
• pka: 12.86±0.40(Predicted)